Cas no 62347-18-6 (Heptanamide, N-(5-methyl-1,3,4-thiadiazol-2-yl)-)

• Product Name: Heptanamide, N-(5-methyl-1,3,4-thiadiazol-2-yl)-
• CAS No: 62347-18-6
• MF: C₁₀H₁₇N₃OS
• MW: 227.32648062706
• CID: 448544
• PubChem ID: 4233081
• Update Time: 2025-04-19

Heptanamide, N-(5-methyl-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Heptanamide, N-(5-methyl-1,3,4-thiadiazol-2-yl)-
• N-(5-methyl-1,3,4-thiadiazol-2-yl)heptanamide
• AKOS003256300
• DTXSID10401089
• SCHEMBL11511203
• 62347-18-6

• Inchi： 1S/C10H17N3OS/c1-3-4-5-6-7-9(14)11-10-13-12-8(2)15-10/h3-7H2,1-2H3,(H,11,13,14)
• InChI Key： NTULTURKUXGCRS-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1NC(CCCCCC)=O

Computed Properties

• Exact Mass: 227.10941
• Monoisotopic Mass: 227.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 54.88